(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
Overview
Description
(9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate, abbreviated as Fmoc-OH, is an organic compound widely used in the synthesis of peptides and proteins. Fmoc-OH is a derivative of the amino acid piperidine and is used as a protecting group for the amino acid during the synthesis. Fmoc-OH is a colorless solid that is insoluble in water and soluble in organic solvents. It has a melting point of 124-126°C and a boiling point of 130-132°C.
Scientific Research Applications
Peptide Synthesis
The compound (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate is utilized in peptide synthesis, where it serves as a coupling agent. This application takes advantage of the compound’s stability at room temperature and its long shelf-life, making it a reliable choice for synthesizing peptides .
Capillary Electrophoresis
In the field of capillary electrophoresis, this compound is used for its sensitivity to bases. It plays a crucial role in solid-phase peptide synthesis and has been identified as a reagent in the precolumn derivatization of amines for high-performance liquid chromatography (HPLC) and fluorescent detection .
Amino Acid Derivatization
Another significant application is in the derivatization of amino acids for HPLC analysis. The compound’s reactivity allows for efficient derivatizing, which is essential for amino acid analysis using HPLC methods .
Fluorescent Detection
The compound’s properties make it suitable for use in fluorescent detection methods. This application is particularly relevant in analytical chemistry where precise detection and measurement are required .
Stability and Shelf-Life
Its stability at room temperature and resistance to aqueous washing operations make it an excellent choice for various laboratory applications where long-term storage and repeated use are necessary .
Research and Development
The compound is also involved in ongoing research and development efforts within the scientific community, as indicated by its presence in various scientific research products and services .
properties
IUPAC Name |
9H-fluoren-9-ylmethyl 3-hydroxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c22-14-6-5-11-21(12-14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPMBUSIITKEKOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40676521 |
Source
|
| Record name | (9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate | |
CAS RN |
1072502-05-6 |
Source
|
| Record name | (9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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